Cas no 2035003-84-8 ((2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 2035003-84-8
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.3895
• CID: 5354890
• Update Time: 2025-06-08

(2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C16H17N3O3S/c1-21-14-9-17-10-15(18-14)22-12-6-7-19(11-12)16(20)5-4-13-3-2-8-23-13/h2-5,8-10,12H,6-7,11H2,1H3/b5-4+
• InChI Key： UPERVKZZNQUDKE-SNAWJCMRSA-N
• SMILES： S1C([H])=C([H])C([H])=C1/C(/[H])=C(\[H])/C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=NC([H])=C(N=1)OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• XLogP3: 1.9
• Topological Polar Surface Area: 92.8

Additional information on (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

Comprehensive Overview of Compound CAS No. 2035003-84-8: (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

The compound with the Chemical Abstracts Service (CAS) number 2035003-84-8, known as (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrazine derivatives, which are characterized by their unique structural features and biological activities.

(2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one is a multifaceted molecule that combines several key functional groups, including a pyrazine ring, a methoxy group, a pyrrolidine ring, and a thiophene moiety. These structural elements contribute to its diverse chemical properties and potential biological activities. The presence of the methoxy group on the pyrazine ring enhances the compound's lipophilicity, which can influence its bioavailability and cellular uptake. The thiophene moiety, on the other hand, imparts additional aromatic character and can affect the compound's electronic properties.

Recent studies have explored the pharmacological properties of (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its catalytic function and potentially slowing down tumor growth.

In addition to its anti-cancer properties, (2E)-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-3-(thiophen-2-y l)prop - 2 - en - 1 - one has also shown promise in other therapeutic areas. A 2020 study published in the European Journal of Medicinal Chemistry investigated its potential as an anti-inflammatory agent. The results indicated that the compound significantly reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthesis of (2E)-1-{3 - [(6 - methoxypyrazin - 2 - yl ) oxy ] pyrrolidin - 1 - yl } - 3 - ( thiophen - 2 - yl ) prop - 2 - en - 1 - one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of an appropriate aldehyde with a substituted pyrazine derivative in the presence of a suitable catalyst. The resulting intermediate is then further modified to introduce the thiophene moiety and complete the synthesis. These synthetic strategies have been refined over time to ensure high efficiency and reproducibility, making it feasible for large-scale production if needed.

From a safety perspective, preliminary toxicological studies have shown that (2E)-1-{3 - [(6 - methoxypyrazin - 2 - yl ) oxy ] pyrrolidin - 1 - yl } - 3 - ( thiophen - 2 - yl ) prop - 2 - en - 1 - one exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully assess its safety profile, especially in long-term use scenarios. Preclinical studies are ongoing to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are crucial for understanding its behavior in biological systems.

In conclusion, the compound with CAS number 2035003-84-8, specifically (2E)-1-{3-[ (6-methoxypyrazin– 2 – yl ) oxy ] pyrrolidin – 1 – yl } – 3 – ( thiophen – 2 – yl ) prop – 2 – en – 1 – one, represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry and drug discovery.